Methyl 2-amino-5-(2-chloroethoxy)-4-methoxybenzoate

• Molecular Formula: C11H14ClNO4
• Molecular Weight: 259.68 g/mol
• IUPAC Name: methyl 2-amino-5-(2-chloroethoxy)-4-methoxybenzoate
• InChI: InChI=1S/C11H14ClNO4/c1-15-9-6-8(13)7(11(14)16-2)5-10(9)17-4-3-12/h5-6H,3-4,13H2,1-2H3
• InChI Key: LQIKENMBGYITGF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)N)C(=O)OC)OCCCl

Description

Methyl 2-amino-5-(2-chloroethoxy)-4-methoxybenzoate is a useful research compound. Its molecular formula is C11H14ClNO4 and its molecular weight is 259.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To methyl 5-(2-chloroethoxy)-4-methoxy-2-nitrobenzoate (4.07 g, 14.1 mmol) under argon was added 10% palladium on carbon and in EtOAc (150 mL) and MeOH (50 mL). The flask was flushed with H2 (g) and stirred under H2 (1 atm) for 30 minutes. The mixture was filtered through Celite and concentrated in vacuo to give methyl 2-amino-5-(2-chloroethoxy)-4-methoxybenzoate (3.61 g, 13.9 mmol, 99%). 1H NMR (300 MHz, DMSO-d6) δ 7.20 (s, 1H), 6.52 (br s, 2H), 6.38 (s, 1H), 4.07 (t, 2H), 3.85 (t, 2H), 3.77 (s, 3H), 3.75 (s, 3H); LC-MS (ESI) m/z 260 (M+H)+.

Synthesis routes and methods II

Procedure details